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Compound of Interest

Compound Name:
Ethyl 4-hydroxy-1-

methylcyclohexanecarboxylate

CAS No.: 104036-19-3

Cat. No.: B598555

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate, identified by the CAS number 104036-

19-3, is a versatile carbocyclic compound of significant interest in the field of organic synthesis

and medicinal chemistry.[1] Its structure, featuring a cyclohexane ring substituted with a

hydroxyl group, a methyl group, and an ethyl ester, provides a unique scaffold for the

development of novel molecular entities. This guide offers a comprehensive overview of its

synthesis, characterization, and potential applications, with a particular focus on its role as a

building block in drug discovery and development. The strategic placement of its functional

groups allows for a variety of chemical transformations, making it a valuable intermediate in the

synthesis of complex molecules with potential therapeutic activities.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Ethyl 4-hydroxy-1-
methylcyclohexanecarboxylate is essential for its effective use in research and development.
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These properties influence its reactivity, solubility, and handling requirements.

Property Value Source

CAS Number 104036-19-3

Molecular Formula C10H18O3

Molecular Weight 186.25 g/mol

Purity Typically ≥97%

InChI Key
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Synthesis of Ethyl 4-hydroxy-1-
methylcyclohexanecarboxylate
The synthesis of Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate can be efficiently

achieved through the Reformatsky reaction. This classic organozinc-mediated reaction

provides a reliable method for the formation of β-hydroxy esters from the reaction of an α-halo

ester with a ketone or aldehyde.[2][3][4][5][6] In this case, the reaction involves the treatment of

4-methylcyclohexanone with ethyl bromoacetate in the presence of activated zinc.

Reaction Mechanism
The mechanism of the Reformatsky reaction involves the following key steps:

Formation of the Organozinc Reagent: Zinc metal undergoes oxidative insertion into the

carbon-halogen bond of ethyl bromoacetate to form an organozinc intermediate, known as a

Reformatsky enolate.[4]

Nucleophilic Addition: The Reformatsky enolate then acts as a nucleophile, attacking the

electrophilic carbonyl carbon of 4-methylcyclohexanone.

Protonation: Subsequent workup with a mild acid protonates the resulting alkoxide to yield

the final β-hydroxy ester product, Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate.
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Caption: Mechanism of the Reformatsky Reaction for the synthesis of Ethyl 4-hydroxy-1-
methylcyclohexanecarboxylate.

Experimental Protocol: A Self-Validating System
This protocol is designed to be self-validating, with clear checkpoints and expected outcomes.

Materials:

4-Methylcyclohexanone

Ethyl bromoacetate

Zinc dust

Anhydrous diethyl ether or Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous magnesium sulfate (MgSO4)

Iodine (for activation of zinc)

Instrumentation:

Round-bottom flask with a reflux condenser and a dropping funnel

Magnetic stirrer with a heating mantle

Separatory funnel

Rotary evaporator
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Apparatus for column chromatography

Procedure:

Activation of Zinc: In a flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stir bar, add zinc dust. A small crystal of iodine

can be added to activate the zinc, indicated by the disappearance of the iodine color.

Initiation of the Reaction: Add a solution of 4-methylcyclohexanone and a small amount of

ethyl bromoacetate in anhydrous diethyl ether or THF to the activated zinc. Gentle heating

may be required to initiate the reaction.

Addition of Reactants: Once the reaction has started (indicated by a gentle reflux), add the

remaining solution of 4-methylcyclohexanone and ethyl bromoacetate dropwise from the

dropping funnel at a rate that maintains a steady reflux.

Reaction Completion and Quenching: After the addition is complete, continue to stir the

reaction mixture at reflux until the reaction is complete (monitored by TLC). Cool the reaction

mixture to room temperature and then quench by the slow addition of a saturated aqueous

solution of ammonium chloride.

Workup and Isolation: Transfer the mixture to a separatory funnel. Separate the organic

layer, and extract the aqueous layer with diethyl ether. Combine the organic extracts, wash

with brine, and dry over anhydrous magnesium sulfate.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

crude product can be purified by column chromatography on silica gel using a mixture of

ethyl acetate and hexane as the eluent.
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1. Activation of Zinc

2. Reaction Initiation

3. Dropwise addition of reactants

4. Reflux and monitor completion

5. Quenching with NH4Cl (aq)

6. Extraction and Drying

7. Purification by Chromatography

Final Product
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Caption: Experimental workflow for the synthesis of Ethyl 4-hydroxy-1-
methylcyclohexanecarboxylate.
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Analytical Characterization
Thorough analytical characterization is crucial to confirm the identity and purity of the

synthesized Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate. While specific spectral data

for this exact compound is not readily available in public databases, the expected spectral

features can be predicted based on its structure and data from analogous compounds such as

Ethyl 4-hydroxycyclohexanecarboxylate.[7]

Technique Expected Observations

¹H NMR

Signals corresponding to the ethyl group (a

quartet and a triplet), the methyl group (a

singlet), the cyclohexane ring protons, and a

broad singlet for the hydroxyl proton.

¹³C NMR

Resonances for the carbonyl carbon of the

ester, the carbon bearing the hydroxyl group,

the quaternary carbon attached to the methyl

group, the carbons of the cyclohexane ring, and

the carbons of the ethyl group.

IR Spectroscopy

A broad absorption band in the region of 3200-

3600 cm⁻¹ due to the O-H stretching of the

hydroxyl group, a strong absorption around

1730 cm⁻¹ corresponding to the C=O stretching

of the ester, and C-H stretching vibrations in the

2800-3000 cm⁻¹ region.[8][9]

Mass Spectrometry

The molecular ion peak (M+) corresponding to

the molecular weight of the compound (186.25

g/mol ). Fragmentation patterns would likely

show the loss of water, the ethoxy group, and

other fragments of the cyclohexane ring.

Applications in Drug Development
The structural features of Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate make it a

valuable scaffold for the synthesis of a variety of biologically active molecules. The hydroxyl
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and ester functionalities serve as handles for further chemical modifications, allowing for the

introduction of diverse pharmacophores.

Role as a Versatile Building Block
The cyclohexane core is a common motif in many pharmaceutical agents, providing a rigid

framework that can orient functional groups in a specific spatial arrangement for optimal

interaction with biological targets. The presence of the hydroxyl and methyl groups on the

cyclohexane ring of Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate allows for the

synthesis of stereoisomers, which can be crucial for achieving desired pharmacological activity

and reducing off-target effects.

While specific drugs derived directly from Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate
are not prominently documented, its structural class is relevant to the synthesis of compounds

with potential therapeutic applications. For instance, substituted cyclohexanecarboxylic acid

derivatives are explored in the development of various therapeutic agents.

Ethyl 4-hydroxy-1-
methylcyclohexanecarboxylate
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Caption: Logical flow of utilizing Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate in a drug

discovery program.

Conclusion
Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate is a key chemical intermediate with

significant potential in synthetic and medicinal chemistry. Its synthesis via the robust

Reformatsky reaction is well-established, and its structural features offer a versatile platform for

the generation of diverse molecular architectures. For researchers and drug development

professionals, a comprehensive understanding of its properties, synthesis, and potential

applications is paramount for leveraging this valuable building block in the quest for novel and
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effective therapeutics. Further exploration into the derivatization of this compound is likely to

yield novel candidates for a range of therapeutic targets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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